Cas no 2227916-83-6 (rac-4-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylbenzonitrile)

• Product Name: rac-4-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylbenzonitrile
• CAS No: 2227916-83-6
• MF: C₁₃H₁₆N₂
• MW: 200.279542922974
• CID: 5883738
• PubChem ID: 165685881
• Update Time: 2025-05-22

rac-4-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• rac-4-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylbenzonitrile
• rac-4-[(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl]benzonitrile
• 2227916-83-6
• EN300-1817154

• Inchi： 1S/C13H16N2/c1-13(2)11(8-15)12(13)10-5-3-9(7-14)4-6-10/h3-6,11-12H,8,15H2,1-2H3/t11-,12-/m0/s1
• InChI Key： VWHKHDPXLCDDCW-RYUDHWBXSA-N
• SMILES： NC[C@H]1[C@H](C2C=CC(C#N)=CC=2)C1(C)C

Computed Properties

• Exact Mass: 200.131348519g/mol
• Monoisotopic Mass: 200.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 49.8Ų

Additional information on rac-4-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylbenzonitrile

Comprehensive Overview of rac-4-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylbenzonitrile (CAS No. 2227916-83-6)

rac-4-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylbenzonitrile (CAS No. 2227916-83-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique cyclopropylbenzonitrile backbone, which is often explored for its potential bioactivity. Researchers are particularly interested in its aminomethyl functional group, as it can serve as a key intermediate in the synthesis of more complex molecules.

The structural complexity of rac-4-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylbenzonitrile makes it a valuable candidate for drug discovery programs. Its 2,2-dimethylcyclopropyl moiety is known to enhance metabolic stability, a property highly sought after in the development of new therapeutics. Current trends in medicinal chemistry emphasize the importance of such scaffolds, especially in targeting G-protein-coupled receptors (GPCRs), which are a major focus in modern drug development.

In addition to its pharmaceutical applications, rac-4-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylbenzonitrile is also being investigated for its potential use in agrochemical formulations. The benzonitrile group is a common feature in many pesticides and herbicides, and researchers are exploring whether this compound could offer improved efficacy or environmental safety. With the growing demand for sustainable agricultural solutions, this area of research is particularly timely.

From a synthetic chemistry perspective, the preparation of rac-4-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylbenzonitrile involves multi-step processes that often require chiral resolution techniques to isolate the desired enantiomers. The (1R,3R) configuration is of particular interest due to its potential stereospecific interactions in biological systems. Advanced methods such as asymmetric catalysis and enzymatic resolution are frequently employed to achieve high enantiomeric purity.

The market for rac-4-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylbenzonitrile is still evolving, but its potential applications in central nervous system (CNS) disorders and crop protection are driving demand. Pharmaceutical companies are increasingly looking for novel scaffolds to address unmet medical needs, and this compound’s unique structure positions it as a promising candidate. Similarly, agrochemical companies are under pressure to develop safer and more effective products, further fueling interest in this molecule.

One of the key challenges in working with rac-4-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylbenzonitrile is its stereochemical complexity. Researchers must carefully control reaction conditions to avoid racemization or the formation of unwanted diastereomers. Recent advancements in chromatographic separation and spectroscopic analysis have made it easier to characterize and purify this compound, but the process remains technically demanding.

Looking ahead, the future of rac-4-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylbenzonitrile appears bright. Its versatility as a pharmaceutical intermediate and agrochemical precursor ensures that it will remain a subject of intense study. As synthetic methodologies continue to improve, we can expect to see more efficient and scalable routes to its production, making it more accessible to researchers and industries alike.

For those interested in sourcing rac-4-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylbenzonitrile, it is essential to work with reputable suppliers who can provide high-quality material with detailed certificates of analysis (CoA). Given the compound’s specialized nature, ensuring purity and enantiomeric excess is critical for its intended applications. Collaborations between academic institutions and industrial partners are also likely to play a key role in advancing the understanding and utilization of this molecule.

In summary, rac-4-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylbenzonitrile (CAS No. 2227916-83-6) represents a fascinating area of research at the intersection of medicinal chemistry and agrochemical science. Its unique structural features and potential applications make it a compound worth watching as new discoveries emerge. Whether you are a researcher, a manufacturer, or simply curious about cutting-edge chemical innovations, this molecule offers a compelling case study in the power of organic synthesis to address real-world challenges.